Cas no 2332943-95-8 (4-bromo-7-fluoro-2,3-dihydro-1H-indene)

4-Bromo-7-fluoro-2,3-dihydro-1H-indene is a halogenated dihydroindene derivative with potential utility in pharmaceutical and agrochemical research. Its bromo and fluoro substituents enhance reactivity, making it a versatile intermediate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the synthesis of complex heterocyclic frameworks. The saturated 2,3-dihydro-1H-indene core provides structural rigidity, which may be advantageous in designing bioactive compounds with improved stability. This compound is particularly valuable in medicinal chemistry for the development of novel therapeutic agents, owing to its balanced lipophilicity and electronic properties. High purity and well-defined stereochemistry ensure reproducibility in synthetic applications.
4-bromo-7-fluoro-2,3-dihydro-1H-indene structure
2332943-95-8 structure
Product Name:4-bromo-7-fluoro-2,3-dihydro-1H-indene
CAS No:2332943-95-8
MF:C9H8BrF
MW:215.062225341797
MDL:MFCD32198160
CID:5223559
PubChem ID:126626934
Update Time:2025-11-01

4-bromo-7-fluoro-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-7-fluoro-2,3-dihydro-1H-indene
    • 4-bromo-7-fluoro-indane
    • SY323247
    • MFCD32198160
    • EN300-7444668
    • AT29961
    • 4-Bromo-7-fluoroindane
    • SCHEMBL18560026
    • PS-18696
    • 2332943-95-8
    • MDL: MFCD32198160
    • Inchi: 1S/C9H8BrF/c10-8-4-5-9(11)7-3-1-2-6(7)8/h4-5H,1-3H2
    • InChI Key: VZLBJLDJCNQDAG-UHFFFAOYSA-N
    • SMILES: C1C2=C(C(Br)=CC=C2F)CC1

Computed Properties

  • Exact Mass: 213.97934g/mol
  • Monoisotopic Mass: 213.97934g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 0Ų

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Additional information on 4-bromo-7-fluoro-2,3-dihydro-1H-indene

4-Bromo-7-fluoro-2,3-dihydro-1H-indene (CAS No. 2332943-95-8): Properties, Applications, and Market Insights

4-Bromo-7-fluoro-2,3-dihydro-1H-indene (CAS No. 2332943-95-8) is a halogenated indene derivative with significant potential in pharmaceutical and material science applications. This compound, characterized by its bromo and fluoro substituents, has garnered attention due to its unique structural properties and reactivity. Researchers and industries are increasingly exploring its utility in drug discovery, agrochemicals, and advanced materials.

The molecular structure of 4-bromo-7-fluoro-2,3-dihydro-1H-indene features a fused benzene and cyclopentene ring system, which enhances its stability and versatility in synthetic chemistry. The presence of both bromine and fluorine atoms makes it a valuable intermediate for cross-coupling reactions, such as Suzuki and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. These reactions are frequently searched by chemists looking for efficient synthetic routes or halogenated building blocks.

In the pharmaceutical sector, 4-bromo-7-fluoro-2,3-dihydro-1H-indene is being investigated for its role in developing novel therapeutic agents. Its structural motif is often found in compounds targeting central nervous system (CNS) disorders, inflammation, and metabolic diseases. Recent trends in drug development emphasize the need for fluorinated pharmaceuticals, as fluorine incorporation can improve bioavailability and metabolic stability. This aligns with the growing demand for next-generation drug candidates in the biotech industry.

Beyond pharmaceuticals, 4-bromo-7-fluoro-2,3-dihydro-1H-indene has applications in material science, particularly in the synthesis of organic semiconductors and liquid crystals. The electron-withdrawing effects of the fluoro group and the reactivity of the bromo group make it suitable for constructing π-conjugated systems, which are essential for organic light-emitting diodes (OLEDs) and photovoltaic devices. Searches for high-performance organic materials and halogenated intermediates often highlight the importance of such compounds.

The market for 4-bromo-7-fluoro-2,3-dihydro-1H-indene is expanding, driven by advancements in synthetic methodologies and increasing R&D investments. Suppliers and manufacturers are focusing on scalable production techniques to meet the demand from academic and industrial researchers. Keywords like custom synthesis, halogenated compounds, and pharmaceutical intermediates are frequently associated with this compound in procurement databases.

Environmental and regulatory considerations also play a role in the adoption of 4-bromo-7-fluoro-2,3-dihydro-1H-indene. As industries move toward greener chemistry, researchers are exploring catalytic methods to minimize waste and improve atom economy. This aligns with the broader trend of sustainable chemical processes, a hot topic in both academic and industrial circles.

In summary, 4-bromo-7-fluoro-2,3-dihydro-1H-indene (CAS No. 2332943-95-8) is a versatile compound with wide-ranging applications in drug discovery, material science, and specialty chemicals. Its unique structural features and reactivity make it a valuable asset for researchers seeking innovative solutions in their respective fields. As the demand for halogenated intermediates and fluorinated compounds grows, this compound is poised to play an increasingly important role in scientific and industrial advancements.

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